(E)-3-(5-(4-fluorophenyl)furan-2-yl)-1-(5-methylfuran-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-[5-(4-fluorophenyl)furan-2-yl]-1-(5-methylfuran-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C18H13FO3/c1-12-2-10-18(21-12)16(20)9-7-15-8-11-17(22-15)13-3-5-14(19)6-4-13/h2-11H,1H3/b9-7+
• InChI Key: DVAUALQIHZWBBS-VQHVLOKHSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)C=CC2=CC=C(O2)C3=CC=C(C=C3)F
• Isomeric SMILES: CC1=CC=C(O1)C(=O)/C=C/C2=CC=C(O2)C3=CC=C(C=C3)F
• Molecular Formula: C18H13FO3
• Molecular Weight: 296.3 g/mol

Description

(E)-3-(5-(4-fluorophenyl)furan-2-yl)-1-(5-methylfuran-2-yl)prop-2-en-1-one, also known as EF24, is a synthetic compound that has gained significant attention in recent years due to its potential therapeutic properties. EF24 belongs to the curcuminoid family and is a derivative of curcumin, a natural compound found in turmeric. EF24 has been found to possess anti-inflammatory, anti-cancer, and neuroprotective properties, making it a promising candidate for the development of new drugs.

Scientific Research Applications

Photophysical Properties

The study of chalcone derivatives, which share a similar structure to (E)-3-(5-(4-fluorophenyl)furan-2-yl)-1-(5-methylfuran-2-yl)prop-2-en-1-one, reveals insights into their photophysical properties. Research indicates that these compounds exhibit solvatochromic effects, showing bathochromic shifts from non-polar to polar solvents due to intramolecular charge transfer interactions. This suggests potential applications in optical and electronic devices where solvent polarity impacts performance (Kumari et al., 2017).

Fluorinated Furan Derivatives

Fluorinated furan derivatives, similar in structure to the compound , have been explored for their reactivity and stereoselectivity in chemical reactions such as Diels–Alder reactions. These studies provide valuable insights into the synthetic applications of such compounds in medicinal chemistry and materials science, highlighting their versatility in constructing complex molecular architectures (Hajduch et al., 2007).

Antioxidant Agents

Research into chalcone derivatives also extends to their potential biological activities. A series of compounds structurally related to (E)-3-(5-(4-fluorophenyl)furan-2-yl)-1-(5-methylfuran-2-yl)prop-2-en-1-one have been synthesized and evaluated for their antioxidant properties. These studies suggest that such compounds could have therapeutic applications, particularly in combating oxidative stress-related diseases (Prabakaran et al., 2021).

Biomass Conversion

The reduction of biomass-derived furanic compounds to more useful chemicals is a key area of research with environmental and industrial significance. Studies in this area could provide pathways for converting renewable resources into valuable chemicals, potentially including derivatives of (E)-3-(5-(4-fluorophenyl)furan-2-yl)-1-(5-methylfuran-2-yl)prop-2-en-1-one (Nakagawa et al., 2013).